Cas no 868217-08-7 (2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-08-7
• MF: C₁₆H₁₄BrClN₂O₂S₂
• MW: 445.781559467316
• CID: 5815602
• PubChem ID: 2148626
• Update Time: 2025-05-26

2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-[[(4-bromophenyl)methyl]thio]-1-[(4-chlorophenyl)sulfonyl]-4,5-dihydro-
• F1804-0084
• 2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 2-[(4-bromophenyl)methylsulfanyl]-1-(4-chlorophenyl)sulfonyl-4,5-dihydroimidazole
• AKOS024609616
• 2-((4-bromobenzyl)thio)-1-((4-chlorophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• 868217-08-7
• 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H14BrClN2O2S2/c17-13-3-1-12(2-4-13)11-23-16-19-9-10-20(16)24(21,22)15-7-5-14(18)6-8-15/h1-8H,9-11H2
• InChI Key： XZGNRBZDZYHTPD-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Br)C=C2)N(S(C2=CC=C(Cl)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 443.93686g/mol
• Monoisotopic Mass: 443.93686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 868217-08-7 and Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Compound with the CAS number 868217-08-7 and the product name 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The intricate arrangement of functional groups, including the 4-bromophenylmethylsulfanyl and 4-chlorobenzenesulfonyl moieties, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The imidazole core of this compound is particularly noteworthy, as imidazole derivatives are widely recognized for their biological activity. Imidazole-based compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and antimicrobial properties. The presence of both bromo and chloro substituents on the aromatic rings enhances the compound's potential for selective interactions with biological targets, which is crucial for developing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles, such as imidazoles, are known for their ability to mimic natural biomolecules and interact with biological systems in sophisticated ways. The specific structural features of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole make it an attractive scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a pharmacophore. A pharmacophore is a key structural feature that is responsible for the biological activity of a molecule. In the case of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole, the combination of the imidazole ring, bromomethylsulfanyl group, and chlorobenzenesulfonyl group creates a multifaceted pharmacophore that could interact with multiple targets simultaneously. This capability is particularly valuable in drug discovery, as it allows for the development of molecules with broad-spectrum activity.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of both bromo and chloro substituents on the aromatic rings necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are likely employed to construct the complex framework of this molecule.

In terms of biological activity, preliminary studies suggest that 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole may exhibit potent effects on various biological pathways. For instance, its structural similarity to known bioactive imidazole derivatives suggests potential applications in areas such as anti-inflammatory therapy, central nervous system modulation, and anticancer treatment. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has become increasingly important in evaluating the pharmacological properties of novel compounds like this one. Techniques such as molecular docking and virtual screening allow researchers to predict how a molecule might interact with biological targets before conducting expensive wet-lab experiments. These computational approaches can provide valuable insights into the binding affinity and selectivity of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole, guiding future experimental work.

The development of new drug candidates is a lengthy and complex process that often requires collaboration between chemists, biologists, and pharmacologists. The compound in question represents an early stage in this process but holds significant promise due to its unique structural features and potential biological activity. As research progresses, additional derivatives may be synthesized to optimize its pharmacological properties further.

The role of imidazole derivatives in medicinal chemistry continues to expand with each new discovery. Their versatility as scaffolds for drug design makes them invaluable tools for developing novel therapeutic agents. The specific modifications present in 2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole contribute to its unique profile and highlight its potential as a lead compound for future drug development efforts.

In conclusion,2-{(4-bromophenyl)methylsulfanyl}-1-(4-chlorobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-08-7) is a promising compound with significant potential in pharmaceutical research. Its complex molecular structure and unique functional groups make it an attractive candidate for further exploration in drug discovery. As our understanding of biological systems continues to grow,imidazole-based compounds like this one will play an increasingly important role in developing new treatments for various diseases.